N-(3-acetylphenyl)-5,6-dimethyl-2,3-dihydro-1-benzofuran-2-carboxamide

• IUPAC Name: N-(3-acetylphenyl)-5,6-dimethyl-2,3-dihydro-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C19H19NO3/c1-11-7-15-10-18(23-17(15)8-12(11)2)19(22)20-16-6-4-5-14(9-16)13(3)21/h4-9,18H,10H2,1-3H3,(H,20,22)
• InChI Key: VGBOWKRCDGUBRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)OC(C2)C(=O)NC3=CC=CC(=C3)C(=O)C
• Molecular Formula: C19H19NO3
• Molecular Weight: 309.4 g/mol

Description

N-(3-acetylphenyl)-5,6-dimethyl-2,3-dihydro-1-benzofuran-2-carboxamide is an organic compound that belongs to the class of benzofuran derivatives. This compound is characterized by the presence of an acetylphenyl group and a carboxamide group attached to a benzofuran ring. Benzofuran derivatives are known for their diverse biological activities and have been widely studied for their potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-acetylphenyl)-5,6-dimethyl-2,3-dihydro-1-benzofuran-2-carboxamide typically involves the following steps:

Formation of the Benzofuran Ring: The benzofuran ring can be synthesized through various methods, including the cyclization of o-hydroxyaryl ketones with aldehydes or the use of palladium-catalyzed cross-coupling reactions.

Introduction of the Acetylphenyl Group: The acetylphenyl group can be introduced through Friedel-Crafts acylation, where an acetyl group is added to the phenyl ring using acetyl chloride and a Lewis acid catalyst such as aluminum chloride.

Formation of the Carboxamide Group: The carboxamide group can be formed by reacting the benzofuran derivative with an appropriate amine under suitable conditions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of continuous flow reactors, advanced purification techniques, and the selection of environmentally friendly solvents and reagents.

Chemical Reactions Analysis

Types of Reactions

N-(3-acetylphenyl)-5,6-dimethyl-2,3-dihydro-1-benzofuran-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the carbonyl groups to alcohols or amines.

Substitution: Electrophilic or nucleophilic substitution reactions can introduce new functional groups onto the benzofuran ring or the phenyl ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride, lithium aluminum hydride, and catalytic hydrogenation are commonly used.

Substitution: Reagents such as halogens, alkyl halides, and organometallic compounds can be used under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction may produce alcohols or amines.

Scientific Research Applications

N-(3-acetylphenyl)-5,6-dimethyl-2,3-dihydro-1-benzofuran-2-carboxamide has been studied for various scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: It has been investigated for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: The compound is explored for its potential therapeutic applications in treating various diseases.

Industry: It is used in the development of new materials, such as polymers and dyes, and as an intermediate in the synthesis of other chemical compounds.

Mechanism of Action

The mechanism of action of N-(3-acetylphenyl)-5,6-dimethyl-2,3-dihydro-1-benzofuran-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes, receptors, or other proteins, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific biological activity being studied.

Comparison with Similar Compounds

Similar Compounds

• N-(4-acetylphenyl)-4-methylbenzenesulfonamide
• N-(3-acetylphenyl)-4-methylbenzenesulfonamide
• N-{2-[(3-oxo-1,3-dihydro-2-benzofuran-1-yl)acetyl]phenyl}acetamide

Uniqueness

N-(3-acetylphenyl)-5,6-dimethyl-2,3-dihydro-1-benzofuran-2-carboxamide is unique due to its specific substitution pattern on the benzofuran ring and the presence of both acetylphenyl and carboxamide groups. This unique structure contributes to its distinct chemical and biological properties, making it a valuable compound for various research and industrial applications.